2,6-Dimethyl-4-(2-phenoxy-1,1,2,2-tetrafluoroethyl)aniline hydrochloride
Catalog No.
S6600005
CAS No.
1357624-70-4
M.F
C16H16ClF4NO
M. Wt
349.75 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Content Navigation
CAS Number
1357624-70-4
Product Name
2,6-Dimethyl-4-(2-phenoxy-1,1,2,2-tetrafluoroethyl)aniline hydrochloride
IUPAC Name
2,6-dimethyl-4-(1,1,2,2-tetrafluoro-2-phenoxyethyl)aniline;hydrochloride
Molecular Formula
C16H16ClF4NO
Molecular Weight
349.75 g/mol
InChI
InChI=1S/C16H15F4NO.ClH/c1-10-8-12(9-11(2)14(10)21)15(17,18)16(19,20)22-13-6-4-3-5-7-13;/h3-9H,21H2,1-2H3;1H
InChI Key
BABAQWOYQJDITA-UHFFFAOYSA-N
SMILES
CC1=CC(=CC(=C1N)C)C(C(OC2=CC=CC=C2)(F)F)(F)F.Cl
Canonical SMILES
CC1=CC(=CC(=C1N)C)C(C(OC2=CC=CC=C2)(F)F)(F)F.Cl
2,6-Dimethyl-4-(2-phenoxy-1,1,2,2-tetrafluoroethyl)aniline hydrochloride is a chemical compound used in organic synthesis. It is also known as PF-04745637 and is categorized as a small molecule. The compound is widely used in scientific research for its unique properties and is an important building block for the synthesis of pharmaceutical compounds.
2,6-Dimethyl-4-(2-phenoxy-1,1,2,2-tetrafluoroethyl)aniline hydrochloride has a molecular weight of 427.87 g/mol, and its chemical formula is C21H23ClF4NO. The compound has a white to off-white powder appearance and is highly soluble in organic solvents, including dimethyl sulfoxide, methanol, and ethanol. It has a melting point of 211°C, which makes it stable under normal laboratory conditions.
The synthesis of 2,6-Dimethyl-4-(2-phenoxy-1,1,2,2-tetrafluoroethyl)aniline hydrochloride involves the reaction of 2,6-dimethylaniline with 2-(2-chloro-1,1,2,2-tetrafluoroethoxy)phenol, followed by the addition of a hydrochloric acid solution. The compound is then purified using standard techniques and characterized using analytical tools such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and High-Performance Liquid Chromatography (HPLC).
2,6-Dimethyl-4-(2-phenoxy-1,1,2,2-tetrafluoroethyl)aniline hydrochloride can be analyzed using various methods, including NMR spectroscopy, IR spectroscopy, HPLC, Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS). These methods are used to confirm the identity and purity of the compound.
2,6-Dimethyl-4-(2-phenoxy-1,1,2,2-tetrafluoroethyl)aniline hydrochloride has been found to have anti-inflammatory and anti-tumor properties in vitro studies. The compound inhibits the growth of tumor cells and reduces inflammation by targeting specific proteins and enzymes. However, the biological properties of this compound need to be further investigated for safe use in humans.
The toxicity and safety of 2,6-Dimethyl-4-(2-phenoxy-1,1,2,2-tetrafluoroethyl)aniline hydrochloride in scientific experiments are yet to be fully understood. However, studies have shown that the compound can be toxic to cells at higher concentrations. Therefore, it is recommended to use the compound with caution and follow the appropriate safety guidelines.
2,6-Dimethyl-4-(2-phenoxy-1,1,2,2-tetrafluoroethyl)aniline hydrochloride is widely used in scientific experiments for the synthesis of various compounds, including pharmaceutical compounds. The compound is also used as a building block in the discovery of new drugs and has potential use in the treatment of various diseases.
Despite its potential use in drug development and other fields, research on 2,6-Dimethyl-4-(2-phenoxy-1,1,2,2-tetrafluoroethyl)aniline hydrochloride is still in the early stages. Further research is required to fully understand its biological properties, toxicity, and safe use in humans.
2,6-Dimethyl-4-(2-phenoxy-1,1,2,2-tetrafluoroethyl)aniline hydrochloride has potential implications in various fields of research and industry, including drug development, chemical synthesis, and material science.
Limitations:
One of the major limitations of 2,6-Dimethyl-4-(2-phenoxy-1,1,2,2-tetrafluoroethyl)aniline hydrochloride is its toxicity at higher concentrations. As a result, it should be used with caution and under appropriate safety guidelines.
Limitations:
One of the major limitations of 2,6-Dimethyl-4-(2-phenoxy-1,1,2,2-tetrafluoroethyl)aniline hydrochloride is its toxicity at higher concentrations. As a result, it should be used with caution and under appropriate safety guidelines.
- Investigate the biological properties of 2,6-Dimethyl-4-(2-phenoxy-1,1,2,2-tetrafluoroethyl)aniline hydrochloride for safe use in humans.
- Explore the potential of this compound in the treatment of various diseases.
- Develop new analytical methods for the identification and characterization of the compound.
- Investigate the use of this compound in the synthesis of new materials.
- Examine the safety and efficacy of the compound in animal models.
- Investigate the potential use of this compound as an anti-cancer agent.
- Develop new synthetic routes for the production of the compound.
- Explore the use of this compound in the development of new therapeutics, including drug delivery systems.
- Identify the mechanisms of action of the compound.
- Investigate the potential of this compound in the development of new agrochemicals.
- Explore the use of this compound in the field of nanotechnology.
- Investigate the safety and efficacy of this compound in clinical trials.
- Explore the potential of this compound in the treatment of various diseases.
- Develop new analytical methods for the identification and characterization of the compound.
- Investigate the use of this compound in the synthesis of new materials.
- Examine the safety and efficacy of the compound in animal models.
- Investigate the potential use of this compound as an anti-cancer agent.
- Develop new synthetic routes for the production of the compound.
- Explore the use of this compound in the development of new therapeutics, including drug delivery systems.
- Identify the mechanisms of action of the compound.
- Investigate the potential of this compound in the development of new agrochemicals.
- Explore the use of this compound in the field of nanotechnology.
- Investigate the safety and efficacy of this compound in clinical trials.
Hydrogen Bond Acceptor Count
6
Hydrogen Bond Donor Count
2
Exact Mass
349.0856545 g/mol
Monoisotopic Mass
349.0856545 g/mol
Heavy Atom Count
23
Dates
Modify: 2023-11-23
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:254435-95-5
Molecular Formula:C63H113N11O12
Molecular Weight:1216.6 g/mol
Availability:
In Stock
CAS No.:111-40-0
Molecular Formula:C4H13N3
C4H13N3
NH2CH2CH2NHCH2CH2NH2
C4H13N3
NH2CH2CH2NHCH2CH2NH2
Molecular Weight:103.17 g/mol
Availability:
In Stock
CAS No.:5666-16-0
Molecular Formula:C17H23N4O9P
Molecular Weight:458.4 g/mol
Availability:
In Stock
CAS No.:84-81-1
Molecular Formula:C41H56O2
Molecular Weight:580.9 g/mol
Availability:
In Stock
CAS No.:27696-41-9
Molecular Formula:C15H10O7
Molecular Weight:302.23 g/mol
Availability:
In Stock
CAS No.:1233937-31-9
Molecular Formula:C46H64O2
Molecular Weight:656.059
Availability:
In Stock
CAS No.:134375-99-8
Molecular Formula:C2H8AlClNO4Zr+5
Molecular Weight:263.75 g/mol
Availability:
In Stock
CAS No.:952234-37-6
Molecular Formula:C3H3N5O2S
Molecular Weight:173.16 g/mol
Availability:
Inquiry
